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3,4-Dihydro Naratriptan (Naratriptan Impurity B) 3,4-Dihydro Naratriptan (Naratriptan Impurity B) Naratriptan is a selective serotonin 5-HT1B agonist (pKi = 8.9 for human 5-HT1B) used in the treatment of severe cephalic pain, including migraine headaches. 3,4-dihydro Naratriptan is an impurity formed during the preparation of naratriptan.
Brand Name: Vulcanchem
CAS No.: 121679-20-7
VCID: VC0028150
InChI: InChI=1S/C17H23N3O2S/c1-18-23(21,22)10-7-13-3-4-17-15(11-13)16(12-19-17)14-5-8-20(2)9-6-14/h3-5,11-12,18-19H,6-10H2,1-2H3
SMILES: CNS(=O)(=O)CCC1=CC2=C(C=C1)NC=C2C3=CCN(CC3)C
Molecular Formula: C17H23N3O2S
Molecular Weight: 333.5 g/mol

3,4-Dihydro Naratriptan (Naratriptan Impurity B)

CAS No.: 121679-20-7

Reference Standards

VCID: VC0028150

Molecular Formula: C17H23N3O2S

Molecular Weight: 333.5 g/mol

3,4-Dihydro Naratriptan (Naratriptan Impurity B) - 121679-20-7

CAS No. 121679-20-7
Product Name 3,4-Dihydro Naratriptan (Naratriptan Impurity B)
Molecular Formula C17H23N3O2S
Molecular Weight 333.5 g/mol
IUPAC Name N-methyl-2-[3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-1H-indol-5-yl]ethanesulfonamide
Standard InChI InChI=1S/C17H23N3O2S/c1-18-23(21,22)10-7-13-3-4-17-15(11-13)16(12-19-17)14-5-8-20(2)9-6-14/h3-5,11-12,18-19H,6-10H2,1-2H3
Standard InChIKey UJPMSESNMYEKDD-UHFFFAOYSA-N
SMILES CNS(=O)(=O)CCC1=CC2=C(C=C1)NC=C2C3=CCN(CC3)C
Canonical SMILES CNS(=O)(=O)CCC1=CC2=C(C=C1)NC=C2C3=CCN(CC3)C
Appearance Assay:≥95%A crystalline solid
Description Naratriptan is a selective serotonin 5-HT1B agonist (pKi = 8.9 for human 5-HT1B) used in the treatment of severe cephalic pain, including migraine headaches. 3,4-dihydro Naratriptan is an impurity formed during the preparation of naratriptan.
Synonyms N-Methyl-3-(1,2,3,6-tetrahydro-1-methyl-4-pyridinyl)-1H-indole-5-ethanesulfonamide; Naratriptan Impurity B;
PubChem Compound 20066734
Last Modified Nov 11 2021
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